Pidotomod

• CAS No.: 121808-62-6
• Product Name: Pidotomod
• Molecular Formula: C9H12N2O4S
• Molecular Weight: 244.27 g/mol
• IUPAC Name: (4R)-3-[(2S)-5-oxopyrrolidine-2-carbonyl]-1,3-thiazolidine-4-carboxylic acid
• Standard InChI: InChI=1S/C9H12N2O4S/c12-7-2-1-5(10-7)8(13)11-4-16-3-6(11)9(14)15/h5-6H,1-4H2,(H,10,12)(H,14,15)/t5-,6-/m0/s1
• Standard InChIKey: UUTKICFRNVKFRG-WDSKDSINSA-N
• Isomeric SMILES: C1CC(=O)N[C@@H]1C(=O)N2CSC[C@H]2C(=O)O
• SMILES: C1CC(=O)NC1C(=O)N2CSCC2C(=O)O
• Canonical SMILES: C1CC(=O)NC1C(=O)N2CSCC2C(=O)O
• Appearance: Solid powder
• Description: Pidotimod is a synthetic dipeptide with immunomodulatory properties.; (4R)-3-[oxo-[(2S)-5-oxo-2-pyrrolidinyl]methyl]-4-thiazolidinecarboxylic acid is a peptide.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-((5-oxo-2-pyrrolidinyl)carbonyl)-4-thiazolidinecarboxylic acid; 3-pyroglutamylthiazolidine-4-carboxylic acid; 3-pyroglutamylthiazolidine-4-carboxylic acid, (R-(R*,S*))-isomer; Adimod; PGT-1A; pidotimod
• Reference: 1: Burgio GR, Marseglia GL, Severi F, De Benedetti F, Masarone M, Ottolenghi A, Pagliano L, Serra U, Nespoli L. Immunoactivation by pidotimod in children with recurrent respiratory infections. Arzneimittelforschung. 1994 Dec;44(12A):1525-9. PubMed PMID: 7857357.; 2: Motta G, De Campora E, De Vita C, Esposito S, Galletti C, Incutti V, Mallardi V, Motta S, Pucci V, Salonna F, et al. Immunoactivity of pidotimod against episodes of recurrent tonsillitis in childhood. Arzneimittelforschung. 1994 Dec;44(12A):1521-4. PubMed PMID: 7857356.; 3: Ciaccia A. Pidotimod activity against chronic bronchitis exacerbations. Arzneimittelforschung. 1994 Dec;44(12A):1516-20. PubMed PMID: 7857355.; 4: Passali D, Calearo C, Conticello S. Pidotimod in the management of recurrent pharyngotonsillar infections in childhood. Arzneimittelforschung. 1994 Dec;44(12A):1511-6. PubMed PMID: 7857354.; 5: Careddu P. Role of immunoactivation with pidotimod in recurrent respiratory infections in childhood. Arzneimittelforschung. 1994 Dec;44(12A):1506-11. PubMed PMID: 7857353.; 6: Benetti GP, Illeni MT, Passera A, Bombelli G, Lavecchia G, Uslenghi C. Ex vivo evaluation of pidotimod activity in patients with chronic obstructive pulmonary disease. Arzneimittelforschung. 1994 Dec;44(12A):1503-5. PubMed PMID: 7857352.; 7: Bisetti A, Ciappi G, Bariffi F, Catena E, Rocco V, Vaccaro L, Grassi V, Scarpazza G, Bertoli L, Cardani A, et al. Evaluation of the efficacy of pidotimod in the exacerbations in patients affected with chronic bronchitis. Arzneimittelforschung. 1994 Dec;44(12A):1499-502. PubMed PMID: 7857351.; 8: Pozzi E, Dolcetti A, Orlandi O, Cirianni C, Moreo G, Piacenza G, Rampulla C, Fugazza L, Scarpazza G. Pidotimod in the treatment of patients affected by bacterial exacerbations of chronic bronchitis. Arzneimittelforschung. 1994 Dec;44(12A):1495-8. PubMed PMID: 7857350.; 9: Clemente E, Solli R, Mei V, Cera R, Caramia G, Carnelli V, Ruffini E, Venturoli V, Corsini A. Therapeutic efficacy and safety of pidotimod in the treatment of urinary tract infections in children. Arzneimittelforschung. 1994 Dec;44(12A):1490-4. PubMed PMID: 7857349.; 10: Careddu P, Mei V, Venturoli V, Corsini A. Pidotimod in the treatment of recurrent respiratory infections in paediatric patients. Arzneimittelforschung. 1994 Dec;44(12A):1485-9. PubMed PMID: 7857348.; 11: Caramia G, Clemente E, Solli R, Mei V, Cera R, Carnelli V, Venturoli V, Corsini A. Efficacy and safety of pidotimod in the treatment of recurrent respiratory infections in children. Arzneimittelforschung. 1994 Dec;44(12A):1480-4. PubMed PMID: 7857347.; 12: Benetti GP, Fugazza L, Stramba Badiale M, Montalto F, Bombelli G, La Vecchia G, Illeni MT, Uslenghi C. Ex vivo evaluation of pidotimod activity on cell-mediated immunity. Arzneimittelforschung. 1994 Dec;44(12A):1476-9. PubMed PMID: 7857346.; 13: D'Angelo L, De Ponti F, Crema F, Caravaggi M, Crema A. Effect of food on the bioavailability of pidotimod in healthy volunteers. Arzneimittelforschung. 1994 Dec;44(12A):1473-5. PubMed PMID: 7857345.; 14: Spotti D, Biffi M, Coppi G, Silingardi S, Mailland F. Pharmacokinetics of pidotimod in elderly volunteers and in renal failure patients. Arzneimittelforschung. 1994 Dec;44(12A):1470-2. PubMed PMID: 7857344.; 15: Mailland F, Coppi G, Silingardi S. Pharmacokinetics and oral bioavailability of pidotimod in humans. Arzneimittelforschung. 1994 Dec;44(12A):1465-9. PubMed PMID: 7857343.; 16: Coppi G, Silingardi S. Pharmacokinetics of pidotimod in rats and dogs. Arzneimittelforschung. 1994 Dec;44(12A):1460-4. PubMed PMID: 7857342.; 17: Adams K, Allen JA, Brooker PC, Henderson L, Jones E, Proudlock RJ, Mailland F, Coppi G. Genotoxicity testing of pidotimod in vitro and in vivo. Arzneimittelforschung. 1994 Dec;44(12A):1454-9. PubMed PMID: 7857341.; 18: Coppi G, Amico-Roxas M, Bertè F, Bussi R, Gnemi P, Harling RJ, Mailland F, Manzardo S, Massey JE, Spencer-Briggs DJ, et al. Toxicological evaluation of pidotimod. Arzneimittelforschung. 1994 Dec;44(12A):1448-53. PubMed PMID: 7857340.; 19: Manzardo S, Falcone A, Pinzetta A, Ieva G, Coppi G. General pharmacology of pidotimod and testing for drug interactions. Arzneimittelforschung. 1994 Dec;44(12A):1441-7. PubMed PMID: 7857339.; 20: Chiarenza A, Iurato MP, Barbera N, Lempereur L, Cantarella G, Scapagnini U, Scapagnini G, Bernardini R. Effects of pidotimod on the immune and the neuroendocrine system in the aging rat. Arzneimittelforschung. 1994 Dec;44(12A):1437-40. PubMed PMID: 7857338.
• PubChem Compound: 65944
• Last Modified: Nov 11 2021